3-[2-(Piperazin-1-yl)ethylmercapto]1,2,4-triazolo(4,3-a)pyridine

• Molecular Formula: C12H17N5S
• Molecular Weight: 263.36 g/mol
• IUPAC Name: 3-(2-piperazin-1-ylethylsulfanyl)-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C12H17N5S/c1-2-6-17-11(3-1)14-15-12(17)18-10-9-16-7-4-13-5-8-16/h1-3,6,13H,4-5,7-10H2
• InChI Key: OQQCZVWCNAOYFD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CCSC2=NN=C3N2C=CC=C3

Description

3-[2-(Piperazin-1-yl)ethylmercapto]1,2,4-triazolo(4,3-a)pyridine is a useful research compound. Its molecular formula is C12H17N5S and its molecular weight is 263.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

73 g of 3-[2-(4-(4-methylphenylsulfonyl)piperazin-1-yl)ethylmercapto]-1,2,4-triazolo(4,3-a)pyridine, prepared in Example 78, are dissolved in 360 ml of a concentrated solution of hydrochloric acid and the resulting solution is heated under reflux for 8 hours. After cooling, it is neutralized with sodium hydroxide and extracted with chloroform. The chloroform phase is dried over magnesium sulfate and concentrated in vacuo to give 37.4 g of 3-[2-(piperazin-1-yl)ethylmercapto]1,2,4-triazolo(4,3-a)pyridine in the form of an oil which crystallizes from acetone. M.p.=104° C.